Cas no 1805180-70-4 (3-Chloro-6-(difluoromethyl)-4-methoxy-2-nitropyridine)

• Product Name: 3-Chloro-6-(difluoromethyl)-4-methoxy-2-nitropyridine
• CAS No: 1805180-70-4
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4867695
• Update Time: 2025-10-29

3-Chloro-6-(difluoromethyl)-4-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-4-methoxy-2-nitropyridine

• Inchi： 1S/C7H5ClF2N2O3/c1-15-4-2-3(6(9)10)11-7(5(4)8)12(13)14/h2,6H,1H3
• InChI Key： DKSAYAWHPNCUAZ-UHFFFAOYSA-N
• SMILES： ClC1=C([N+](=O)[O-])N=C(C(F)F)C=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9

Additional information on 3-Chloro-6-(difluoromethyl)-4-methoxy-2-nitropyridine

3-Chloro-6-(difluoromethyl)-4-methoxy-2-nitropyridine: A Comprehensive Overview

3-Chloro-6-(difluoromethyl)-4-methoxy-2-nitropyridine, identified by the CAS number 1805180-70-4, is a complex organic compound with a pyridine ring as its core structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique chemical properties and potential applications. The molecule is characterized by the presence of multiple functional groups, including a chlorine atom, a difluoromethyl group, a methoxy group, and a nitro group, which collectively influence its reactivity and stability.

The pyridine ring in 3-Chloro-6-(difluoromethyl)-4-methoxy-2-nitropyridine serves as a versatile platform for various chemical modifications. The substitution pattern of the functional groups on the ring plays a crucial role in determining the compound's electronic properties. For instance, the nitro group at position 2 introduces strong electron-withdrawing effects, which can enhance the reactivity of the molecule in certain chemical reactions. Similarly, the methoxy group at position 4 contributes electron-donating effects, balancing the overall electronic environment of the molecule.

Recent studies have highlighted the potential of 3-Chloro-6-(difluoromethyl)-4-methoxy-2-nitropyridine in drug design and development. Researchers have explored its ability to act as a precursor for synthesizing bioactive compounds with anti-inflammatory, antioxidant, and antimicrobial properties. The presence of fluorine atoms in the difluoromethyl group enhances the lipophilicity of the molecule, making it more suitable for crossing biological membranes and interacting with cellular targets.

In terms of synthesis, 3-Chloro-6-(difluoromethyl)-4-methoxy-2-nitropyridine can be prepared through a multi-step process involving nucleophilic substitution, oxidation, and coupling reactions. The synthesis typically starts with a pyridine derivative, followed by selective substitutions to introduce the desired functional groups. The use of advanced catalytic systems has enabled chemists to achieve high yields and selectivity in these reactions.

The physical properties of 3-Chloro-6-(difluoromethyl)-4-methoxy-2-nitropyridine are also noteworthy. It has a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental perspective, understanding the fate and transport of CAS No 1805180-70-4 is essential for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes slow degradation under aerobic conditions due to its stable aromatic structure. However, under specific environmental conditions such as UV light exposure or microbial activity, it can undergo transformation into less toxic byproducts.

In conclusion, 3-Chloro-6-(difluoromethyl)-4-methoxy-2-nitropyridine, or CAS No 1805180-70-4, represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique combination of functional groups provides opportunities for further research into its chemical behavior and biological interactions. As advancements in synthetic methodologies continue to evolve, this compound is expected to play an increasingly important role in both academic research and industrial applications.